Cas no 1214379-33-5 (2-Cyano-3-fluorobenzoic acid)

2-Cyano-3-fluorobenzoic acid structure

2-Cyano-3-fluorobenzoic acid structure

Product Name:2-Cyano-3-fluorobenzoic acid

CAS No:1214379-33-5

MF:C₈H₄FNO₂

MW:165.121265411377

CID:1069111

PubChem ID:46315210

Update Time:2025-04-20

2-Cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-3-fluorobenzoic acid
- 2-Cyano-3-fluoro-benzoic acid
- Inchi： 1S/C8H4FNO2/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-3H,(H,11,12)
- InChI Key： LMZPDUDNUCZPQQ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C(=O)O)=C1C#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1

2-Cyano-3-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015018761-250mg	2-Cyano-3-fluorobenzoic acid	1214379-33-5	97%	250mg	$499.20	2023-09-04
Alichem	A015018761-500mg	2-Cyano-3-fluorobenzoic acid	1214379-33-5	97%	500mg	$863.90	2023-09-04
Alichem	A015018761-1g	2-Cyano-3-fluorobenzoic acid	1214379-33-5	97%	1g	$1564.50	2023-09-04
TRC	B420613-10mg	2-Cyano-3-fluorobenzoic Acid	1214379-33-5		10mg	$ 70.00	2022-06-07
TRC	B420613-50mg	2-Cyano-3-fluorobenzoic Acid	1214379-33-5		50mg	$ 230.00	2022-06-07
TRC	B420613-100mg	2-Cyano-3-fluorobenzoic Acid	1214379-33-5		100mg	$ 340.00	2022-06-07
Enamine	EN300-137215-0.05g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.05g	$262.0	2023-05-01
Enamine	EN300-137215-0.1g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.1g	$391.0	2023-05-01
Enamine	EN300-137215-0.25g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.25g	$556.0	2023-05-01
Enamine	EN300-137215-0.5g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.5g	$877.0	2023-05-01

2-Cyano-3-fluorobenzoic acid Related Literature

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Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

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